Cas no 71128-83-1 (2-Methoxy-5-methyl-benzene-1,3-dicarbaldehyde)

2-Methoxy-5-methyl-benzene-1,3-dicarbaldehyde structure
71128-83-1 structure
Product Name:2-Methoxy-5-methyl-benzene-1,3-dicarbaldehyde
CAS No:71128-83-1
MF:C10H10O3
MW:178.184603214264
MDL:MFCD00135126
CID:976135
PubChem ID:1534766
Update Time:2025-09-25

2-Methoxy-5-methyl-benzene-1,3-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-METHOXY-5-METHYLISOPHTHALALDEHYDE
    • 2,6-diformyl-4-methylanisole
    • 2-methoxy-5-methyl-1,3-benzenedicarboxaldehyde
    • 2-Methoxy-5-methyl-benzene-1,3-dicarbaldehyde
    • 2-methoxy-5-methyl-isophtalaldehyde
    • 2-Methoxy-5-methyl-isophthalaldehyd
    • 2-methoxy-5-methyl-isophthalaldehyde
    • 5-methyl-2-methoxy-1,3-phenylenedialdehyde
    • AC1LTKJM
    • CTK9A2097
    • F0848-0322
    • SBB038048
    • 71128-83-1
    • CS-0241647
    • AKOS000267893
    • EN300-235736
    • SCHEMBL6737227
    • 2-methoxy-5-methylbenzene-1,3-dicarbaldehyde
    • DTXSID80364192
    • MDL: MFCD00135126
    • Inchi: 1S/C10H10O3/c1-7-3-8(5-11)10(13-2)9(4-7)6-12/h3-6H,1-2H3
    • InChI Key: MHSIFDSGOLPDRK-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C=O)=CC(C)=CC=1C=O

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų

2-Methoxy-5-methyl-benzene-1,3-dicarbaldehyde Pricemore >>

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